Cas no 2034353-19-8 (2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034353-19-8
• MF: C₁₆H₁₇ClN₆O₂S
• MW: 392.863179922104
• CID: 6440246
• PubChem ID: 121181861
• Update Time: 2025-11-04

2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide
• 2034353-19-8
• 2-chloro-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzenesulfonamide
• F6524-5462
• 2-chloro-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}benzene-1-sulfonamide
• AKOS032460090
• 2-chloro-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]benzenesulfonamide

• Inchi： 1S/C16H17ClN6O2S/c17-12-5-1-2-6-13(12)26(24,25)18-11-16-20-19-14-7-8-15(21-23(14)16)22-9-3-4-10-22/h1-2,5-8,18H,3-4,9-11H2
• InChI Key： DPAWEZROKUXUON-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NCC1=NN=C2C=CC(=NN21)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 392.0822227g/mol
• Monoisotopic Mass: 392.0822227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Additional information on 2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide

Comprehensive Overview of 2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 2034353-19-8)

The compound 2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 2034353-19-8) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique triazolopyridazine core and sulfonamide functionality, represents a promising scaffold for the development of novel therapeutic agents. Its structural complexity and functional diversity make it a subject of intense study among researchers aiming to explore its potential applications.

One of the most compelling aspects of 2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide is its potential role in targeting specific biological pathways. Recent trends in drug discovery emphasize the importance of small molecule inhibitors and modulators of protein-protein interactions, and this compound fits well within this paradigm. Its sulfonamide group is particularly noteworthy, as sulfonamides are known for their ability to interact with a wide range of enzymes and receptors, making them valuable in the design of enzyme inhibitors and receptor antagonists.

From a synthetic chemistry perspective, the preparation of 2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide involves multi-step organic transformations. The triazolopyridazine core is typically constructed via cyclization reactions, followed by the introduction of the pyrrolidin-1-yl moiety and subsequent sulfonylation. These synthetic routes are often optimized for yield and purity, given the compound's potential applications in high-throughput screening and lead optimization campaigns.

The pharmacological profile of 2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide is another area of active investigation. Preliminary studies suggest that this compound may exhibit activity against certain kinase targets, which are critical in the regulation of cell signaling pathways. Kinases are a major focus in contemporary drug discovery, particularly in oncology and inflammatory diseases, making this compound a potential candidate for further development in these therapeutic areas.

In addition to its potential therapeutic applications, 2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide is also of interest in the field of chemical biology. Researchers are exploring its use as a molecular probe to study enzyme mechanisms and cellular processes. The compound's ability to selectively bind to specific proteins could provide valuable insights into the molecular basis of various diseases, thereby facilitating the identification of new drug targets.

The market dynamics surrounding 2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide are also worth noting. With the growing demand for innovative small molecule therapeutics, this compound has attracted the attention of pharmaceutical companies and research institutions alike. Its unique structure and potential biological activity position it as a valuable asset in the competitive landscape of drug discovery.

From an SEO perspective, keywords such as triazolopyridazine derivatives, sulfonamide-based inhibitors, and kinase-targeted compounds are highly relevant to this discussion. These terms align with current search trends in the scientific community, where researchers frequently seek information on novel chemical entities and their potential applications. By incorporating these keywords, this article aims to provide a comprehensive resource for professionals and enthusiasts alike.

In conclusion, 2-chloro-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 2034353-19-8) represents a fascinating example of modern medicinal chemistry. Its intricate structure, combined with its potential biological activities, makes it a compound of significant interest across multiple disciplines. As research continues to uncover its full potential, this molecule may well emerge as a key player in the development of next-generation therapeutics.